2-[[3-[(2-Amino-3-sulfanylpropanoyl)amino]benzoyl]amino]-4-methylsulfanylbutanoic acid

• Molecular Formula: C15H21N3O4S2
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 2-[[3-[(2-amino-3-sulfanylpropanoyl)amino]benzoyl]amino]-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C15H21N3O4S2/c1-24-6-5-12(15(21)22)18-13(19)9-3-2-4-10(7-9)17-14(20)11(16)8-23/h2-4,7,11-12,23H,5-6,8,16H2,1H3,(H,17,20)(H,18,19)(H,21,22)
• InChI Key: HEQZQWCAZKLNOI-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(C(=O)O)NC(=O)C1=CC(=CC=C1)NC(=O)C(CS)N

Description

2-[[3-[(2-Amino-3-sulfanylpropanoyl)amino]benzoyl]amino]-4-methylsulfanylbutanoic acid is an organic compound that belongs to the class of dipeptides. Dipeptides are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[3-[(2-Amino-3-sulfanylpropanoyl)amino]benzoyl]amino]-4-methylsulfanylbutanoic acid typically involves the coupling of amino acids through peptide bond formation. One common method is the use of solid-phase peptide synthesis (SPPS), where the amino acids are sequentially added to a growing peptide chain anchored to a solid resin. The reaction conditions often involve the use of coupling reagents such as carbodiimides (e.g., DCC) and protecting groups to prevent unwanted side reactions .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale peptide synthesis techniques, including the use of automated peptide synthesizers. These machines can efficiently handle the repetitive steps of amino acid coupling, deprotection, and purification, ensuring high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-[[3-[(2-Amino-3-sulfanylpropanoyl)amino]benzoyl]amino]-4-methylsulfanylbutanoic acid can undergo various chemical reactions, including:

Oxidation: The sulfanyl